Cas no 832695-88-2 ((3-(methylcarbamoyl)phenyl)boronic acid)

• Product Name: (3-(methylcarbamoyl)phenyl)boronic acid
• CAS No: 832695-88-2
• MF: C₈H₁₀BNO₃
• MW: 178.980902194977
• MDL: MFCD04038918
• CID: 720010
• PubChem ID: 2773524
• Update Time: 2024-10-27

(3-(methylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylcarbamoyl)benzeneboronic acid
• (3-(Methylcarbamoyl)phenyl)boronic acid
• 3-(N-METHYLAMINOCARBONYL)PHENYLBORONIC ACID
• 3-(Methylaminocarbonyl)benzeneboronic Acid
• [3-(methylcarbamoyl)phenyl]boronic acid
• 3-(Methylaminocarbonyl)benzeneboronic Acid
• 3-(N-Methylaminocarbonyl)benzeneboronic acid
• 3-(N-methylaminocarbonyl)phemylboronic acid
• Boronic acid,B-[3-[(methylamino)carbonyl]phenyl]-
• 3-(methylcarbamoyl)phenylboronic acid
• Boronic acid, [3-[(methylamino)carbonyl]phenyl]-
• 3-(METHYLAMINOCARBONYL)PHENYLBORONIC ACID
• KSC496E8L
• FYFFPNFUVMBPRZ-UHFFFAOYSA-N
• EBD215353
• AKO
• B-[3-[(Methylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-[(methylamino)carbonyl]phenyl]- (9CI)
• [3-(Methylaminocarbonyl)phenyl]boronic acid
• [3-(N-Methylaminocarbonyl)phenyl]boronic acid
• {3-[(methylamino)carbonyl]phenyl}boronic acid
• 3-(N-methylaminocarbonyl)phenyl boronic acid
• (3-methylamino carbonylphenyl)boronic acid
• (3-(Methylcarbamoyl)phenyl)boronicacid
• 3-[(methylamino)carbonyl]phenylboronic acid
• 832695-88-2
• 3-(methyl-carbamoyl)phenylboronic acid
• DTXSID90378523
• AS-17586
• AKOS005256306
• J-501085
• 3-(N-methylcarbamoyl)phenylboronic acid
• MFCD04038918
• 3-(N-Methylaminocarbonyl)benzeneboronic acid, AldrichCPR
• DB-003906
• CS-W000977
• AB17210
• SCHEMBL190230
• Z1171974291
• 3-methylaminocarbonylbenzeneboronic acid
• EN300-7368000
• (3-(methylcarbamoyl)phenyl)boronic acid

• MDL： MFCD04038918
• Inchi： 1S/C8H10BNO3/c1-10-8(11)6-3-2-4-7(5-6)9(12)13/h2-5,12-13H,1H3,(H,10,11)
• InChI Key： FYFFPNFUVMBPRZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C=CC=1)NC

Computed Properties

• Exact Mass: 179.07500
• Monoisotopic Mass: 179.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: No data available
• Density: 1.23
• Melting Point: 114-124°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.553
• PSA: 69.56000
• LogP: -0.88310

(3-(methylcarbamoyl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-43-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters